Cas no 479065-32-2 (methyl 3-(piperazin-1-yl)butanoate)

• Product Name: methyl 3-(piperazin-1-yl)butanoate
• CAS No: 479065-32-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD12131305
• CID: 931560
• PubChem ID: 19602807
• Update Time: 2025-08-04

methyl 3-(piperazin-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoicacid,-bta--methyl-,methylester(9CI)
• methyl 3-piperazin-1-ylbutanoate
• methyl 3-(piperazin-1-yl)butanoate
• AKOS009570060
• 479065-32-2
• Z431536022
• CS-0265208
• DTXSID20598979
• SCHEMBL8473914
• EN300-96950
• methyl3-(piperazin-1-yl)butanoate

• MDL： MFCD12131305
• Inchi： 1S/C9H18N2O2/c1-8(7-9(12)13-2)11-5-3-10-4-6-11/h8,10H,3-7H2,1-2H3
• InChI Key： YIWAVXHDSUZMQQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)N1CCNCC1)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on methyl 3-(piperazin-1-yl)butanoate

Methyl 3-(Piperazin-1-yl)Butanoate (CAS No. 479065-32-2): A Comprehensive Overview

Methyl 3-(Piperazin-1-yl)Butanoate, also known by its CAS registry number 479065-32-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of piperazine, a heterocyclic amine, and exhibits unique chemical properties that make it a valuable tool in various applications. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to methyl 3-(piperazin-1-yl)butanoate, highlighting its potential in drug development and beyond.

The molecular structure of methyl 3-(piperazin-1-yl)butanoate consists of a piperazine ring attached to a butanoate group, with a methyl ester substituent. This configuration imparts the compound with both hydrophilic and hydrophobic properties, making it versatile for various chemical reactions. Recent studies have focused on leveraging these properties to develop novel drug delivery systems and bioactive molecules. For instance, researchers have explored the use of methyl 3-(piperazin-1-yl)butanoate as a building block for creating peptide-based drugs, where its ability to form stable amide bonds is particularly advantageous.

One of the most promising applications of methyl 3-(piperazin-1-yl)butanoate lies in its role as an intermediate in the synthesis of complex molecules. Its piperazine moiety is known for its ability to act as a scaffold in medicinal chemistry, enabling the creation of compounds with high bioavailability and target specificity. A recent study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of methyl 3-(piperazin-1-yl)butanoate can be used to design inhibitors for kinases involved in cancer progression. These findings underscore the compound's potential in oncology drug development.

In addition to its role in drug discovery, methyl 3-(piperazin-1-yl)butanoate has also been investigated for its applications in materials science. Its ability to form self-assembled monolayers has led to its use in creating advanced materials for sensors and electronic devices. A team of researchers at the University of California recently reported on the use of this compound to develop a novel biosensor capable of detecting trace amounts of heavy metals in water. This innovation highlights the compound's versatility across diverse scientific disciplines.

The synthesis of methyl 3-(piperazin-1-yl)butanoate typically involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have made these reactions more efficient and environmentally friendly. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. Such improvements are critical for scaling up production to meet growing demand from both academic and industrial sectors.

From a pharmacological perspective, methyl 3-(piperazin-1-yl)butanoate exhibits interesting bioactivity profiles that make it a valuable candidate for further exploration. Preclinical studies have shown that derivatives of this compound can modulate neurotransmitter systems, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, its ability to penetrate cellular membranes makes it an attractive option for delivering therapeutic agents across biological barriers.

As research into methyl 3-(piperazin-1-yil)butanoate continues to expand, new insights into its chemical behavior and biological effects are being uncovered. Collaborative efforts between chemists, biologists, and engineers are driving innovative uses for this compound across multiple industries. Whether it is advancing drug discovery or enabling cutting-edge materials science, methyl 3-(Piperazin-l-yil)Butanoate (CAS No.479065~32~2) stands out as a pivotal molecule with transformative potential.